Cas no 61911-58-8 (Maleic acid 1-butyl 4-octyl ester)
61911-58-8 structure
Product Name:Maleic acid 1-butyl 4-octyl ester
CAS No:61911-58-8
MF:C16H28O4
MW:284.391125679016
CID:2188972
PubChem ID:6437759
Update Time:2025-04-21
Maleic acid 1-butyl 4-octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Maleic acid 1-butyl 4-octyl ester
- 1-O-butyl 4-O-octyl (Z)-but-2-enedioate
- SCHEMBL10711549
- 61911-58-8
- 2-Butenedioic acid (2Z)-, butyl octyl ester
- KBZVSYQZRXCWHY-QXMHVHEDSA-N
- Butyl octyl maleate
- 2-Butenedioic acid (2Z)-, 1-butyl 4-octyl ester
-
- Inchi: 1S/C16H28O4/c1-3-5-7-8-9-10-14-20-16(18)12-11-15(17)19-13-6-4-2/h11-12H,3-10,13-14H2,1-2H3/b12-11-
- InChI Key: KBZVSYQZRXCWHY-QXMHVHEDSA-N
- SMILES: O(C(/C=C\C(=O)OCCCC)=O)CCCCCCCC
Computed Properties
- Exact Mass: 284.19875937Da
- Monoisotopic Mass: 284.19875937Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.6Ų
Maleic acid 1-butyl 4-octyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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